Cas no 923488-18-0 (N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923488-18-0
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 5449448
• PubChem ID: 16831715
• Update Time: 2025-07-19

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 923488-18-0
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• F2969-0044
• N-(4-(2,4-dimethylphenyl)thiazol-2-yl)-1-tosylpiperidine-4-carboxamide
• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• AKOS008476334
• N-[4-(2,4-Dimethylphenyl)-2-thiazolyl]-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
• N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C24H27N3O3S2/c1-16-4-7-20(8-5-16)32(29,30)27-12-10-19(11-13-27)23(28)26-24-25-22(15-31-24)21-9-6-17(2)14-18(21)3/h4-9,14-15,19H,10-13H2,1-3H3,(H,25,26,28)
• InChI Key： LCGWZOQJMGTOFK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC(C3=CC=C(C)C=C3C)=CS2)=O)CC1

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.13±0.70(Predicted)

Additional information on N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-18-0): A Comprehensive Overview

N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-18-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the thiazole family and features a piperidine ring functionalized with various substituents. Its unique structural characteristics make it a promising candidate for a variety of therapeutic applications.

The chemical structure of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide is composed of a central piperidine ring, which is substituted with a thiazole moiety and a 4-methylbenzenesulfonyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has also shown promise in the field of cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the activation of caspase-dependent pathways and the suppression of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been shown to have good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

Moreover, the synthetic route for producing N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has been optimized to ensure high yield and purity. This is crucial for large-scale production and commercialization. The synthesis involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions.

In conclusion, N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 923488-18-0) is a multifaceted compound with significant potential in both neurodegenerative disease treatment and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.